Cas no 2172103-01-2 (3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methylpropanoic acid)

• Product Name: 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methylpropanoic acid
• CAS No: 2172103-01-2
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 5982618
• PubChem ID: 165804491
• Update Time: 2025-05-23

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methylpropanoic acid
• 2172103-01-2
• EN300-1502810
• 3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-2-methylpropanoic acid

• Inchi： 1S/C25H30N2O5/c1-16(23(29)30)14-26-22(28)12-13-25(2,3)27-24(31)32-15-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,16,21H,12-15H2,1-3H3,(H,26,28)(H,27,31)(H,29,30)
• InChI Key： XDDWCDFBWBGNCF-UHFFFAOYSA-N
• SMILES： O(C(NC(C)(C)CCC(NCC(C(=O)O)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 657
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 105Ų

Additional information on 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methylpropanoic acid

Comprehensive Guide to 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methylpropanoic acid (CAS No. 2172103-01-2)

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methylpropanoic acid (CAS No. 2172103-01-2) is a specialized Fmoc-protected amino acid derivative widely used in peptide synthesis and pharmaceutical research. This compound plays a crucial role in the development of novel therapeutic agents, particularly in the fields of oncology, immunology, and neurodegenerative diseases. Its unique structure, featuring both Fmoc protection and a branched alkyl chain, makes it an invaluable building block for creating complex peptide architectures with enhanced stability and bioavailability.

The growing demand for peptide-based drugs has significantly increased interest in compounds like 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methylpropanoic acid. Researchers are particularly focused on its potential applications in targeted drug delivery systems and precision medicine, two of the hottest topics in contemporary pharmaceutical development. The compound's ability to incorporate both hydrophobic and hydrophilic moieties makes it particularly useful for creating amphiphilic peptides, which are essential for many advanced drug formulations.

From a chemical perspective, 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methylpropanoic acid demonstrates excellent stability under standard peptide coupling conditions. The Fmoc protecting group can be selectively removed under mild basic conditions, making it compatible with solid-phase peptide synthesis (SPPS) methodologies. This characteristic has made it a favorite among medicinal chemists working on peptide drug discovery and bioconjugation techniques.

The pharmaceutical industry's shift toward personalized medicine has created new opportunities for specialized amino acid derivatives like this compound. Its structural features allow for the creation of peptides with improved metabolic stability and receptor binding affinity, addressing one of the major challenges in peptide therapeutics - short half-life in biological systems. Recent studies have explored its use in developing peptide inhibitors for various disease targets, particularly in cancer therapy and autoimmune disorders.

Quality control of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methylpropanoic acid is critical for research applications. Advanced analytical techniques such as HPLC, mass spectrometry, and NMR spectroscopy are typically employed to verify the compound's purity and structural integrity. The current market offers various grades of this chemical, ranging from research-grade to GMP-quality materials, catering to different stages of drug development pipelines.

Storage and handling recommendations for 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methylpropanoic acid typically include protection from moisture and storage at controlled temperatures. While not classified as hazardous, proper laboratory practices should always be followed when working with this compound, including the use of appropriate personal protective equipment and ventilation.

The synthesis of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methylpropanoic acid involves multiple steps of selective protection and coupling reactions. Current research focuses on optimizing these synthetic routes to improve yields and reduce environmental impact, aligning with the pharmaceutical industry's growing emphasis on green chemistry principles and sustainable manufacturing practices.

Looking toward future applications, scientists are investigating the potential of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methylpropanoic acid in emerging fields such as peptide-based vaccines and diagnostic probes. Its structural versatility makes it particularly suitable for creating peptide conjugates with various reporter molecules or targeting moieties, opening new possibilities in theranostic applications.

For researchers considering working with 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methylpropanoic acid, it's important to note that proper characterization of synthesized peptides containing this building block is essential. Techniques like circular dichroism spectroscopy can provide valuable insights into the secondary structure effects introduced by this modified amino acid residue.

The global market for specialized amino acid derivatives like 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methylpropanoic acid continues to expand, driven by increasing investment in peptide therapeutics and biopharmaceuticals. Market analysts predict steady growth in this sector, particularly as more peptide drugs receive regulatory approval and enter commercial production.

In conclusion, 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methylpropanoic acid (CAS No. 2172103-01-2) represents an important tool in modern peptide chemistry and drug discovery. Its unique properties and versatility make it valuable for addressing current challenges in pharmaceutical development, particularly in the creation of more stable and effective peptide-based medications. As research in this field advances, we can expect to see even more innovative applications for this specialized compound.